Cas no 380152-00-1 (N-(4-Nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline)

N-(4-Nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline is a boronic ester derivative featuring a nitrobenzyl-substituted aniline core. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where its stable dioxaborolane group facilitates efficient aryl-aryl bond formation. The nitrobenzyl moiety enhances solubility in organic solvents and may serve as a protective or reactive handle for further functionalization. Its crystalline nature ensures ease of handling and purification, while the tetramethyl dioxaborolane group provides improved stability against hydrolysis compared to boronic acids. This makes it a valuable intermediate in pharmaceutical and materials science research, particularly for constructing complex aromatic frameworks.

N-(4-Nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline structure

380152-00-1 structure

Product Name:N-(4-Nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

CAS No:380152-00-1

MF:C₁₉H₂₃BN₂O₄

MW:354.207925081253

MDL:MFCD22571997

CID:4675352

PubChem ID:11727937

Update Time:2025-11-02

N-(4-Nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

- N-(4-nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
- N-[(4-nitrophenyl)methyl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
- 2-[3-[(4-Nitrobenzyl)amino]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 380152-00-1
- DTXSID801130084
- AS-72896
- Benzenemethanamine, 4-nitro-n-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
- CID 11727937
- AKOS037647228
- D94068
- 4-Nitro-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzenemethanamine
- N-(4-Nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
- MDL： MFCD22571997
- Inchi： 1S/C19H23BN2O4/c1-18(2)19(3,4)26-20(25-18)15-6-5-7-16(12-15)21-13-14-8-10-17(11-9-14)22(23)24/h5-12,21H,13H2,1-4H3
- InChI Key： VSVDLNFFBOLXEN-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC=C(C=2)NCC2C=CC(=CC=2)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 354.1750874 g/mol
Monoisotopic Mass: 354.1750874 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 4
Complexity: 484
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 354.2
Topological Polar Surface Area: 76.3

N-(4-Nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Pricemore >>

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Chemenu	CM430752-250mg	N-(4-nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline	380152-00-1	95%+	250mg	$231	2022-09-01
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